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This in-depth technical guide explores the historical methods for synthesizing lead white, a
pigment of significant historical importance. Comprising primarily basic lead carbonate
(2PbCOs:-Pb(OH)2), this pigment was a cornerstone of artistic palettes for centuries.[1][2] This
document provides a detailed examination of the core manufacturing processes, offering
insights into the chemical principles and practical protocols employed in its historical
production. The information presented here is intended for a scientific audience to understand
the intricacies of these early chemical manufacturing techniques.

The Stack Process (Old Dutch Method)

The Stack Process, also known as the Old Dutch Method, was the predominant method for
producing high-quality lead white for centuries.[3] This process relied on the slow corrosion of
metallic lead in a controlled environment.

Experimental Protocol

The following protocol is a synthesis of historical descriptions of the Stack Process:
Materials:

e Lead: Thin sheets or coils of metallic lead. The purity of the lead directly impacted the quality
of the final pigment.
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» Vinegar (Acetic Acid): A dilute solution of acetic acid.

o Fermenting Organic Matter: Typically fresh horse manure or spent tanner's bark. This served
as a source of heat and carbon dioxide.[3]

o Earthenware Pots: Porous ceramic pots to hold the lead and vinegar.
Procedure:

o Preparation of Lead: Metallic lead was cast into thin sheets or "buckles" and often coiled to
maximize surface area.

o Charging the Pots: A small amount of vinegar was placed in the bottom of the earthenware
pots. The lead coils were then placed on ledges or supports within the pots, ensuring they
did not come into direct contact with the liquid vinegar.

o Stacking: The charged pots were arranged in tiers, forming a large "stack." Each layer of
pots was covered with a thick bed of fresh horse manure or tanner's bark.

o Corrosion: The stacks were sealed in a shed or barn and left undisturbed for a period of one
to three months.[4] The heat generated by the fermenting organic matter (up to 65.5°C in
related processes) vaporized the acetic acid.[5] The combination of acetic acid vapor,
atmospheric oxygen, water vapor, and the carbon dioxide released from the fermentation
facilitated the corrosion of the lead.[6]

o Harvesting: After the corrosion period, the stacks were dismantled. The lead coils would be
covered with a thick white crust of basic lead carbonate. This crust was then scraped off.

« Purification: The collected lead white was washed multiple times with water to remove any
unreacted acetic acid and other soluble impurities.

e Grinding and Drying: The washed pigment was then ground to a fine powder, often under
water, and subsequently dried. The resulting pigment was then ready for use.

Chemical Pathway and Visualization

The overall chemical transformation in the Stack Process can be summarized in two main
stages:
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» Formation of Lead Acetate: The acetic acid vapor reacts with the lead in the presence of

oxygen to form lead acetate.
o 2Pb + 4CH3COOH + O2 - 2Pb(CH3COO)2 + 2H20

e Formation of Basic Lead Carbonate: The lead acetate is then converted to basic lead
carbonate by the action of carbon dioxide and water.

o 3Pb(CH3CO0): + 2COz + 4H20 — 2PhCO3-Pb(OH)2 + 6CHsCOOH

The acetic acid is regenerated in the second step, allowing it to act as a catalyst for the

corrosion of more lead.

Reactants
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Chemical pathway of the Stack Process for lead white synthesis.

The French Process (Thénard's Process)

Developed in the early 19th century, the French Process, or Thénard's Process, offered a more
rapid method for producing lead white through precipitation.

Experimental Protocol

This protocol is based on descriptions of precipitation methods for lead white:

Materials:

Litharge (Lead(ll) oxide, PbO): A lead oxide, which is more reactive than metallic lead.

Acetic Acid (CH3COOH): A dilute solution.

Carbon Dioxide (CO2): Sourced from the combustion of coke or other materials.

Water

Procedure:

Dissolution of Litharge: Litharge is dissolved in a solution of dilute acetic acid to form a
solution of basic lead acetate. This step is often carried out in a large vat with stirring.

o Precipitation: A stream of carbon dioxide gas is then bubbled through the basic lead acetate
solution. This causes the precipitation of basic lead carbonate (lead white).

» Washing and Filtration: The precipitated lead white is then thoroughly washed with water to
remove any remaining soluble salts.

Drying and Grinding: The washed precipitate is filtered, dried, and ground to a fine powder.

Chemical Pathway and Visualization

The chemical reactions in the French Process are more direct than in the Stack Process:
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o Formation of Basic Lead Acetate:
o 3PbO + 2CHsCOOH + H20 - Pb3(OH)2(CH3COO):2 (Simplified representation)
o Precipitation of Basic Lead Carbonate:

o Pbs3(OH)2(CH3sCOO)2 + 2C0O2 - 2PbCOs3-Pb(OH)2 + 2CH3COOH

Reactants

Litharge (PbO)

T~ Process Steps Product
Dissolution to form Basic Lead Acetate Solution Precipitation of Lead White
Acetic Acid (CHsCOOH) Basic Lead Acetate / Basic Lead Carbonate (2PbCOs3:-Pb(OH)2)

Carbon Dioxide (COz)
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Chemical pathway of the French Process for lead white synthesis.

The Mild Process (Carter Process)

The Carter Process, also known as the Mild Process, was an industrial adaptation and
acceleration of the Stack Process, developed in the late 19th century.

Experimental Protocol

This process was designed for large-scale, continuous production:
Materials:

e Molten Lead: Lead is used in its molten state.
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» Dilute Acetic Acid: A fine spray of dilute acetic acid.

o Purified Carbon Dioxide: COz2 gas, typically from the combustion of coke.
o Air

Procedure:

o Atomization of Lead: Molten lead is atomized into fine particles by a jet of superheated
steam or compressed air.

e Reaction Chamber: The atomized lead is introduced into large, rotating wooden cylinders.

» Controlled Corrosion: Inside the rotating cylinders, the lead particles are exposed to a
continuous spray of dilute acetic acid, purified carbon dioxide, and air. The constant tumbling
of the particles ensures uniform exposure and reaction.

» Rapid Conversion: The reaction to form basic lead carbonate is much faster than the Stack
Process, typically taking 5 to 12 days.[5] The exothermic reaction maintains a relatively
constant temperature of approximately 65.5°C.[5]

o Collection and Purification: The resulting lead white is collected, washed, dried, and
processed in a similar manner to the other methods.

Chemical Pathway and Visualization

The underlying chemistry of the Carter Process is the same as the Stack Process, but the
reaction rates are significantly increased due to the high surface area of the atomized lead and
the controlled supply of reactants.
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Experimental workflow of the Carter (Mild) Process.

Quantitative Data Summary

The following table summarizes the available quantitative data for the historical lead white
synthesis methods. It is important to note that precise historical records are often lacking, and
these values represent the best available estimates from extant literature.
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Parameter

Stack Process
(Dutch Method)

French Process
(Thénard's)

Mild Process
(Carter Process)

Primary Lead Source

Metallic Lead
Sheets/Coils

Litharge (PbO)

Molten Metallic Lead

Reaction Time

1 - 3 months

Relatively Rapid
(hours to days)

5-12 days

Temperature

Ambient, elevated by

fermentation

Not exceeding 60°C

~ 65.5°C (exothermic)

Acetic Acid Conc.

Dilute (from vinegar)

4% - 60%

Dilute

CO2 Source

Fermenting Organic
Matter

External (e.g., coke

combustion)

External (purified)

Typical Composition

~70% PbCOs, ~30%
Pb(OH):

Variable, can be

controlled

~69% PbCOs, ~31%
Pb(OH):

Particle Coarse, variable size Finer, more uniform Fine and uniform
Characteristics and shape particles particles
Conclusion

The historical synthesis of lead white pigment showcases a remarkable evolution of chemical

manufacturing, from a slow, biologically-driven process to more rapid and controlled industrial

methods. The Stack Process, while lengthy, was renowned for producing a pigment with unique

handling properties, likely due to its heterogeneous particle size and morphology. The

subsequent French and Carter processes prioritized speed and uniformity, reflecting the

increasing industrialization of chemical production. Understanding these historical methods

provides valuable context for the study of materials science, historical art technology, and the

development of chemical engineering principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://en.wikipedia.org/wiki/Lead_white
https://en.wikipedia.org/wiki/White_lead
https://www.jacksonsart.com/blog/2024/05/02/the-history-of-lead-white-and-its-modern-alternatives/
https://dalmolinicone.it/en/products/pigments/pigments-from-pakistan-and-others/flake-white-white-lead-produced-with-the-ancient-stack-method-usa-pigment--c2346
https://dalmolinicone.it/en/products/pigments/pigments-from-pakistan-and-others/flake-white-white-lead-produced-with-the-ancient-stack-method-usa-pigment--c2346
https://gacbe.ac.in/pdf/ematerial/18BCH67S-U2.pdf
https://www.harrysteen.com/stack%20lead.htm
https://www.benchchem.com/product/b072859#historical-synthesis-methods-of-lead-white-pigment
https://www.benchchem.com/product/b072859#historical-synthesis-methods-of-lead-white-pigment
https://www.benchchem.com/product/b072859#historical-synthesis-methods-of-lead-white-pigment
https://www.benchchem.com/product/b072859#historical-synthesis-methods-of-lead-white-pigment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

